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Compound of Interest

Compound Name: Gravitol

Cat. No.: B11962790

For Immediate Use by Laboratory Personnel

This document provides critical safety protocols and logistical information for the handling and
disposal of Gravitol, a potent neuro-active compound utilized in advanced pharmaceutical
research. Adherence to these guidelines is mandatory to ensure personnel safety and prevent
environmental contamination.

Immediate Safety Information: Personal Protective
Equipment (PPE)

Personnel must don the following PPE before entering any area where Gravitol is actively
being handled. This is a non-negotiable safety standard.
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PPE Item Specification Rationale
Prevents dermal absorption,
Double-gloving with nitrile which can lead to rapid
Gloves base and neoprene outer neurotoxicity. The dual-layer

layer.

provides protection against

incidental tears.

Eye Protection

Vented chemical splash

goggles and a full-face shield.

Protects against aerosolized
particles and splashes, which
can cause severe ocular
damage and rapid systemic

absorption.

Respiratory Protection

A powered air-purifying
respirator (PAPR) with a P100

filter.

Gravitol is a potent respiratory
irritant and can cause acute
respiratory distress upon
inhalation of even minute

quantities.

Chemical-resistant, solid-front,

Provides a barrier against

Lab Coat spills and contamination of
long-sleeved lab coat. .
personal clothing.
_ ] Protects against spills and
Closed-toe, chemical-resistant ) o
Footwear provides stability in the

safety shoes.

laboratory environment.

Gravitol Hazard Profile

This table summarizes the key quantitative hazard data for Gravitol. These values are critical

for risk assessment and exposure control.
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Metric Value Notes
Occupational Exposure Limit Indicates high toxicity via
0.05 pg/m3 (8-hour TWA) ) ]
(OEL) inhalation.
Demonstrates high acute
LD50 (Oral, Rat) 5 mg/kg

toxicity if ingested.

Shows significant toxicity

Dermal LD50 (Rabbit) 20 mg/kg )
through skin contact.
Low volatility, but
Vapor Pressure 0.001 mmHg at 20°C o ) )
aerosolization risk remains.
Not highly flammable, but
Flash Point 150°C combustible at elevated

temperatures.

Standard Operating Procedure: Handling Gravitol

All handling of Gravitol must be conducted within a certified Class I, Type B2 biological safety
cabinet (BSC) that is ducted to the outside.

Protocol for Weighing and Reconstituting Gravitol:

o Preparation: Ensure the BSC is decontaminated and all necessary equipment (calibrated
scale, spatulas, conical tubes, solvent) is inside.

o Weighing: Carefully weigh the required amount of powdered Gravitol on a tared weigh boat.
Use anti-static tools to minimize aerosolization.

o Reconstitution: Slowly add the appropriate solvent to the powdered Gravitol in a conical
tube. Do not agitate vigorously. Cap the tube securely.

e Mixing: Use a vortex mixer set to a low speed to dissolve the compound.

e Post-Handling: Wipe down all surfaces within the BSC with a 10% bleach solution, followed
by 70% ethanol. All disposable materials are to be treated as hazardous waste.
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Emergency Response and Disposal Plan

In the event of an exposure or spill, immediate and decisive action is required.

Emergency Workflow:

Gravitol Incident Occurs

Personnel Exposure?

Spill Contained? Remove Contaminated PPE

Flush Affected Area

Yes (15 mins with water)

Evacuate Immediate Area

Y
Notify EH&S (x5555)

Seek Immediate Medical Attention

Decontaminate Area
(per EH&S guidance)

Incident Report Filed
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Caption: Emergency response workflow for a Gravitol incident.

Disposal Plan:

o Solid Waste: All solid waste contaminated with Gravitol (e.g., gloves, weigh boats, paper
towels) must be placed in a designated, sealed, and labeled hazardous waste container.

» Liquid Waste: All liquid waste containing Gravitol must be collected in a labeled, sealed, and
chemical-resistant container. Do not mix with other chemical waste streams.

o Decontamination: All non-disposable equipment must be thoroughly decontaminated with a
10% bleach solution followed by a 70% ethanol rinse before being removed from the BSC.

By strictly adhering to these protocols, researchers can safely harness the scientific potential of
Gravitol while mitigating its inherent risks. Your safety is our priority.

 To cite this document: BenchChem. [Navigating the Hazards of Gravitol: A Comprehensive
Safety and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11962790#personal-protective-equipment-for-
handling-gravitol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b11962790?utm_src=pdf-body-img
https://www.benchchem.com/product/b11962790?utm_src=pdf-body
https://www.benchchem.com/product/b11962790?utm_src=pdf-body
https://www.benchchem.com/product/b11962790?utm_src=pdf-body
https://www.benchchem.com/product/b11962790?utm_src=pdf-body
https://www.benchchem.com/product/b11962790#personal-protective-equipment-for-handling-gravitol
https://www.benchchem.com/product/b11962790#personal-protective-equipment-for-handling-gravitol
https://www.benchchem.com/product/b11962790#personal-protective-equipment-for-handling-gravitol
https://www.benchchem.com/product/b11962790#personal-protective-equipment-for-handling-gravitol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11962790?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11962790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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